Cas no 52-46-0 (Apholate)

• Product Name: Apholate
• CAS No: 52-46-0
• MF: C₁₂H₂₄N₉P₃
• MW: 387.300541877747
• CID: 372373
• PubChem ID: 5845
• Update Time: 2025-04-19

Apholate Chemical and Physical Properties

Names and Identifiers

• 2l5,4l5,6l5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexakis(1-aziridinyl)-
• 2,2,4,4,6,6-hexakis(aziridin-1-yl)-1,3,5-triaza-2λ⁵,4λ⁵,6λ⁵-triphosphacyclohexa-1,3,5-triene
• 1-Aziridinylphosphonitrile trimer
• Afolat [Czech]
• APHOLATE
• Hexa(1-aziridinyl)triphosphotriazine
• Hexakis-(1-aziridinyl)phosphonitrile
• Hexakis(aziridinyl)phosphotriazine
• Myko 63
• NSC-26812
• Olin MO. 2174
• Pholate
• Hexa(1-aziridinyl)-1,3,5-phosphotriazine
• 52-46-0
• 2,2,4,4,6,6-Hexakis(1-aziridinyl)cyclotriphosphaza-1,3,5-triene
• C19329
• WLN: T6NPNPNPJ B- AT3NTJ& B- AT3NTJ& D- AT3NTJ& D- AT3NTJ& F- AT3NTJ& F- AT3NTJ
• 2,2,4,4,6,6-hexakis(1-aziridinyl)-cyclotriphosphazene
• 2,2,4,4,6,6-hexakis(aziridin-1-yl)-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
• CHEMBL25805
• AKOS040745575
• 2,2,4,4,6,6-Hexakis(1-aziridinyl)-2,2,4,4,6,6-hexahydro-1,3,5,2,4,6-triazatriphosphorine
• SCHEMBL434701
• AI3-26316
• CHEBI:33111
• 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexakis(1-aziridiny l)-2,2,4,4,6,6-hexahydro-
• Hexakis (1-aziridinyl)phosphonitrilate
• MN3Q1B846W
• ENT 26,316
• PN6
• Hexa(1-aziridinyl)-1,5-phosphotriazine
• 2,2,4,4,6,6-HEXAAZIRIDIN-1-YL-1,3,5-TRIAZA-2$L^{5},4$L^{5},6$L^{5}-TRI PHOSPHACYCLOHEXA-1,3,5-TRIENE
• ENT 26316
• 1,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexakis(1-aziridinyl)-2,2,4,4,6,6-hexahydro-
• SQ 8388
• 2,2,4,4,6,6-Hexahydro-2,2,4,4,6,6-hexakis(1-aziridinyl)-1,3,5,2,4,6-triazatriphosphorine
• NSC 26812
• APHOLATE [IARC]
• Q27115554
• 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexakis(1-aziridinyl)-2,2,4,4,6,6-hexahydro-
• 2,2,4,4,6,6-hexakis(aziridin-1-yl)-1,3,5,2.lambda.5,4.lambda.5,6.lambda.5-triazatriphosphinine
• Aziridine, 1,3,5,2,4,6-triazatriphosphorine derivative
• 2,4,4,6,6-Hexahydro-2,2,4,4,6,6-hexakis(1-aziridinyl)-1,3,5,2,4,6-triazatriphosphorine
• APHOLATE [MI]
• UNII-MN3Q1B846W
• Afolat
• DTXSID7073149
• APN
• Aziridine,3,5,2,4,6-triazatriphosphorine derivative
• HSDB 6197
• NSC26812
• 2,4,4,6,6-Hexakis(1-aziridinyl)cyclotriphosphaza-1,3,5-triene
• CB 40068
• 2,4,4,6,6-Hexakis(1-aziridinyl)-2,2,4,4,6,6-hexahydro-1,3,5,2,4,6-triazatriphosphorine
• BRN 1334691
• PXZAWHSJYIECNQ-UHFFFAOYSA-N
• 2,2,4,4,6,6-hexakis(aziridin-1-yl)-1,3,5,2lambda(5),4lambda(5),6lambda(5)-triazatriphosphinine
• Hexa(1-aziridinyl)triphosphatriazine
• Apholate

• Inchi： 1S/C12H24N9P3/c1-2-16(1)22(17-3-4-17)13-23(18-5-6-18,19-7-8-19)15-24(14-22,20-9-10-20)21-11-12-21/h1-12H2
• InChI Key： PXZAWHSJYIECNQ-UHFFFAOYSA-N
• SMILES： P1(N=P(N=P(N=1)(N1CC1)N1CC1)(N1CC1)N1CC1)(N1CC1)N1CC1

Computed Properties

• Exact Mass: 387.13722
• Monoisotopic Mass: 387.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.6

Experimental Properties

• Density: 2.32
• Melting Point: 147.5°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 2.201
• PSA: 56.73
• LogP: -0.33360

Apholate Security Information

• Hazardous Material transportation number：UN 2811
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 98, 113 orally (Gaines)
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food additives

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Aziridines